2-chloro-N-(2-methylpropyl)-4-nitroaniline

• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol
• IUPAC Name: 2-chloro-N-(2-methylpropyl)-4-nitroaniline
• InChI: InChI=1S/C10H13ClN2O2/c1-7(2)6-12-10-4-3-8(13(14)15)5-9(10)11/h3-5,7,12H,6H2,1-2H3
• InChI Key: BZCSTLMXBJOLAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=C(C=C1)[N+](=O)[O-])Cl

Description

Chemical Structure and Properties
2-Chloro-N-(2-methylpropyl)-4-nitroaniline (IUPAC name) is a nitroaromatic compound featuring:

• A benzene ring substituted with a chlorine atom at position 2, a nitro group (-NO₂) at position 4, and an isobutyl (2-methylpropyl) amine group (-N-(CH₂CH(CH₃)₂)) at position 1.
• Molecular formula: C₁₀H₁₂ClN₂O₂.
• Molecular weight: 227.67 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(2-methylpropyl)-4-nitroaniline typically involves the nitration of 2-chloro-N-(2-methylpropyl)aniline. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction is exothermic and requires careful temperature control to avoid decomposition of the product.

Industrial Production Methods

In an industrial setting, the production of 2-chloro-N-(2-methylpropyl)-4-nitroaniline can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction parameters, such as temperature and concentration, leading to higher yields and purity of the final product. The use of automated systems also enhances safety and efficiency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(2-methylpropyl)-4-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reducing agents like tin(II) chloride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The compound can undergo oxidation reactions, although these are less common compared to reduction and substitution reactions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon, tin(II) chloride in hydrochloric acid.

Substitution: Nucleophiles like amines or thiols, often in the presence of a base.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

Reduction: 2-chloro-N-(2-methylpropyl)-4-phenylenediamine.

Substitution: Various substituted anilines depending on the nucleophile used.

Oxidation: Oxidized derivatives of the aromatic ring.

Scientific Research Applications

2-chloro-N-(2-methylpropyl)-4-nitroaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-methylpropyl)-4-nitroaniline depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular macromolecules, leading to cytotoxic effects.

Comparison with Similar Compounds

Key Characteristics

• The chlorine and nitro groups are electron-withdrawing, rendering the aromatic ring less reactive to electrophilic substitution.

Comparison with Structurally Similar Compounds

Structural Analogs and Substitution Patterns

The following table highlights structural and functional differences between 2-chloro-N-(2-methylpropyl)-4-nitroaniline and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features/Applications
2-Chloro-N-(2-methylpropyl)-4-nitroaniline	C₁₀H₁₂ClN₂O₂	227.67	Cl (2), NO₂ (4), N-(isobutyl)	High lipophilicity; potential agrochemical intermediate
2-Chloro-4-nitroaniline (from )	C₆H₅ClN₂O₂	172.57	Cl (2), NO₂ (4), NH₂	Simpler structure; used in dye synthesis and UV spectroscopy
4-Chloro-N-[(2-chlorophenyl)methyl]-2-nitroaniline ()	C₁₃H₁₀Cl₂N₂O₂	297.14	Cl (4), NO₂ (2), N-(benzyl)	Higher molar mass; possible pesticide intermediate
2-Chloro-N-(1-cyclopropylethyl)-4-methylaniline ()	C₁₂H₁₆ClN	209.72	Cl (2), CH₃ (4), N-(cyclopropylethyl)	Pharmaceutical intermediate; lacks nitro group
4-Chloro-N-(2-naphthylmethylene)-3-nitroaniline ()	C₁₇H₁₁ClN₂O₂	310.73	Cl (4), NO₂ (3), N-(naphthylmethylene)	Extended conjugation; potential photochemical applications

Physical and Chemical Properties

• Solubility: The isobutyl group in the target compound likely increases lipid solubility compared to 2-chloro-4-nitroaniline (), which has a polar amino group (-NH₂). This difference may affect environmental persistence and bioaccumulation .
• Reactivity : Nitro groups are typically reducible to amines. For example, 4-nitroaniline () reduces to p-phenylenediamine under zero-valent iron (ZVI) conditions. The target compound’s isobutyl group may sterically hinder similar reduction kinetics, though experimental data is absent .

Toxicity and Environmental Impact

• Nitroaromatic compounds are often toxic and persistent. The target compound’s lipophilicity may increase bioaccumulation risk compared to smaller analogs like 2-chloro-4-nitroaniline .
• Reduction byproducts (e.g., aromatic amines) may pose additional hazards, as seen in ’s degradation studies of 4-nitroaniline .